Cas no 70943-69-0 (7-O-beta-D-Glucopyranoside-2',5,7-Trihydroxyisoflavone)

• Product name: 7-O-beta-D-Glucopyranoside-2',5,7-Trihydroxyisoflavone
• CAS No: 70943-69-0
• MF: C₂₁H₂₀O₁₀
• MW: 432.377507209778
• CID: 2063225
• PubChem ID: 131751508

7-O-beta-D-Glucopyranoside-2',5,7-Trihydroxyisoflavone Chemical and Physical Properties

Names and Identifiers

• 7-O-beta-D-Glucopyranoside-2',5,7-Trihydroxyisoflavone
• 5,7,2'-Trihydroxyisoflavone 7-O-glucoside
• DTXSID401139527
• 7-(beta-D-Glucopyranosyloxy)-5-hydroxy-3-(2-hydroxyphenyl)-4H-1-benzopyran-4-one
• 70943-69-0
• 7-(I(2)-D-Glucopyranosyloxy)-5-hydroxy-3-(2-hydroxyphenyl)-4H-1-benzopyran-4-one

• Inchi： InChI=1S/C21H20O10/c22-7-15-18(26)19(27)20(28)21(31-15)30-9-5-13(24)16-14(6-9)29-8-11(17(16)25)10-3-1-2-4-12(10)23/h1-6,8,15,18-24,26-28H,7H2
• InChI Key： VEEIDCZENCXYKD-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2=COC3=CC(=CC(=C3C2=O)O)OC4C(C(C(C(O4)CO)O)O)O)O

Computed Properties

• Exact Mass: 432.10564683g/mol
• Monoisotopic Mass: 432.10564683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 166Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid O-glycosides